Cas no 51762-59-5 (Dibenzothiophene,3-nitro-, 5,5-dioxide)

• Product Name: Dibenzothiophene,3-nitro-, 5,5-dioxide
• CAS No: 51762-59-5
• MF: C₁₂H₇NO₄S
• MW: 261.253281831741
• CID: 380145
• PubChem ID: 347710
• Update Time: 2025-04-19

Dibenzothiophene,3-nitro-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene,3-nitro-, 5,5-dioxide
• 3-Nitrodibenzothiophene, 5,5-dioxide
• 3-Nitrodibenzothiophene, S,S-dioxide
• AC1L87XK
• ChemDiv1_024771
• HMS657F21
• NSC406518
• NSC-406518
• SureCN1455964
• SCHEMBL1455964
• 3-nitrodibenzothiophene S,S-dioxide
• 3-nitro-dibenzothiophene-5,5-dioxide
• AKOS003235726
• 3-Nitrodibenzo[b,d]thiophene 5,5-dioxide #
• 51762-59-5
• 3-nitrodibenzothiophene-5,5-dioxide
• 3-Nitrodibenzo[b,d]thiophene 5,5-dioxide
• 3-nitrodibenzothiophene 5,5-dioxide
• DTXSID70324366

• Inchi： 1S/C12H7NO4S/c14-13(15)8-5-6-10-9-3-1-2-4-11(9)18(16,17)12(10)7-8/h1-7H
• InChI Key： YPRJLDUOGDQQAK-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C2C=CC(=CC1=2)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 261.00961
• Monoisotopic Mass: 261.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28